Cas no 24532-11-4 (2,6-Octadien-1-ol)

• Product Name: 2,6-Octadien-1-ol
• CAS No: 24532-11-4
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1421432
• Update Time: 2024-08-15

2,6-Octadien-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadien-1-ol

• Inchi： 1S/C8H14O/c1-2-3-4-5-6-7-8-9/h2-3,6-7,9H,4-5,8H2,1H3
• InChI Key： ONYJRUXYOCZIAW-UHFFFAOYSA-N
• SMILES： C(O)C=CCCC=CC

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 92.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2

Experimental Properties

• Density: 0.8528 g/cm3
• Boiling Point: 72.5 °C
• PSA: 20.23
• pka: 14.67±0.10(Predicted)